7-Methyl-1-(4-methylphenyl)-2-(4-methylpyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

Specification

• Molecular Formula: C25H20N2O3
• Molecular Weight: 396.4 g/mol
• IUPAC Name: 7-methyl-1-(4-methylphenyl)-2-(4-methylpyridin-2-yl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• Standard InChI: InChI=1S/C25H20N2O3/c1-14-4-7-17(8-5-14)22-21-23(28)18-12-15(2)6-9-19(18)30-24(21)25(29)27(22)20-13-16(3)10-11-26-20/h4-13,22H,1-3H3
• Standard InChI Key: AVBHSCRAVLHHQK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2C3=C(C(=O)N2C4=NC=CC(=C4)C)OC5=C(C3=O)C=C(C=C5)C

Introduction

7-Methyl-1-(4-methylphenyl)-2-(4-methylpyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a complex organic compound classified as a dihydrochromeno-pyrrole derivative. It features a chromeno-pyrrole framework, which is notable for its potential biological activities and applications in medicinal chemistry. The compound's structure includes multiple functional groups that may contribute to its reactivity and interaction with biological systems.

Synthesis Overview

Method	Starting Materials	Conditions	Yield
One-pot multicomponent reaction	Aryl aldehydes, amines, diketones	Mild conditions	High purity

Biological Activities and Potential Applications

Compounds with similar structures to 7-Methyl-1-(4-methylphenyl)-2-(4-methylpyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione have shown diverse biological activities, including anti-inflammatory and anticancer effects. These activities are often attributed to the compound's ability to interact with biological systems through its functional groups.

Potential Applications

• Medicinal Chemistry: The compound's structure suggests potential applications in drug development due to its biological activities.

• Cancer Research: Similar compounds have demonstrated anticancer effects through apoptosis induction or inhibition of cell proliferation.

Research Findings and Future Directions

Research on heterocyclic compounds like 7-Methyl-1-(4-methylphenyl)-2-(4-methylpyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is ongoing, with a focus on exploring their biological activities and potential therapeutic applications. Future studies may involve further structural modifications to enhance the compound's efficacy and specificity in targeting specific biological pathways.